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Compound of Interest

Compound Name: DL-m-Tyrosine-d3

Cat. No.: B15622824 Get Quote

Introduction

DL-m-Tyrosine-d3 is the deuterated form of DL-m-Tyrosine, an isomer of the amino acid

tyrosine.[1] Deuterium-labeled compounds are valuable tools in various scientific disciplines,

particularly in pharmacokinetic and metabolic research, where they can be used as tracers.[2]

[3] They also serve as internal standards for quantitative analyses using techniques like mass

spectrometry (MS) and nuclear magnetic resonance (NMR).[2] The carbon-deuterium bond is

stronger than the carbon-hydrogen bond, which can lead to greater metabolic and

photochemical stability, potentially improving the pharmacokinetic profiles of drugs.[3] Accurate

preparation of stock solutions is a critical first step for any experiment to ensure the reliability

and reproducibility of results. This document provides a detailed protocol for the preparation of

stock solutions of DL-m-Tyrosine-d3.

Physicochemical Data and Solubility
A summary of the key properties of DL-m-Tyrosine-d3 is presented below. It is crucial to use

the correct molecular weight for accurate molar concentration calculations.
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Property Value Reference

Molecular Formula C₉H₈D₃NO₃ [1][4]

Molecular Weight 184.21 g/mol [1][2][4]

Appearance
White to off-white crystalline

solid
[5]

CAS Number 73036-42-7 [2]

Solubility

- Low solubility in water and

DMSO. - Soluble in 1 M HCl. -

Soluble in 0.1 M NaOH.

[5][6]

Storage (Solid)

Store at room temperature,

away from light and moisture.

For long-term storage, -20°C is

recommended.

[6][7]

Storage (Solution)

Store at -20°C for up to 1

month or -80°C for up to 6

months to ensure stability.

[6]

Experimental Protocol for Stock Solution
Preparation
This protocol outlines the steps for preparing a 10 mM stock solution of DL-m-Tyrosine-d3 in

0.1 M HCl. The concentration can be adjusted as needed by modifying the mass of the solute

or the volume of the solvent.

Materials

DL-m-Tyrosine-d3 powder

0.1 M Hydrochloric Acid (HCl)

Analytical balance

Volumetric flasks (appropriate sizes, e.g., 10 mL, 25 mL)
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Pipettes

Spatula

Weighing paper/boat

Beakers

Magnetic stirrer and stir bar (optional)

Ultrasonic bath

Cryogenic vials or amber glass vials for storage

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Workflow for Stock Solution Preparation
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Preparation

Dissolution

Storage

Start: Gather Materials & Equilibrate Compound

Calculate Required Mass
(e.g., for 10 mM in 10 mL)

Accurately Weigh DL-m-Tyrosine-d3

Transfer Powder to Volumetric Flask

Add ~70% of 0.1 M HCl

Dissolve Completely
(Vortex/Sonicate)

Add Solvent to Final Volume (Meniscus)

Invert Flask to Mix Thoroughly

Aliquot into Labeled Vials

Store at -20°C or -80°C

End: Stock Solution Ready for Use
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Quantitative Analysis Workflow

Sample Preparation Data Analysis

Accurate DL-m-Tyrosine-d3
Stock Solution

Spike Known Amount of
Internal Standard (IS) into SampleEnsures precision

Biological Sample
(contains endogenous m-Tyrosine)

Extraction / Cleanup LC-MS/MS Analysis Calculate Peak Area Ratio
(Analyte / IS) Quantify Endogenous AnalyteAccurate Result

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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